molecular formula C16H18N4OS B2824661 2-(Benzylthio)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone CAS No. 2034285-22-6

2-(Benzylthio)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone

Cat. No. B2824661
CAS RN: 2034285-22-6
M. Wt: 314.41
InChI Key: XCQCKJLONASWJJ-UHFFFAOYSA-N
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Description

2-(Benzylthio)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone, also known as BPAE, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPAE belongs to the class of azetidinone-based compounds, which have been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In

Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Pyrimidine-Azetidinone Analogues

A series of compounds similar to "2-(Benzylthio)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone" were synthesized, highlighting their potential for antimicrobial and antitubercular activities. These compounds were evaluated for their effectiveness against bacterial and fungal strains, as well as their in vitro activity against Mycobacterium tuberculosis, suggesting a promising avenue for designing further antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

Antibacterial and Antifungal Activities

Another study focused on the synthesis of 2-azetidinone derivatives from hippuric acid, evaluating their in vitro antimicrobial and anticancer activities. These compounds showed promising results against Gram-positive and Gram-negative bacteria, as well as fungal strains. The study also tested the compounds against breast cancer (MCF7) cell lines, revealing average anticancer potential among the synthesized compounds (Deep et al., 2016).

Molecular Structure and Applications

Molecular Structure Analysis

Research into the molecular structure and applications of similar compounds has been conducted, including the study of crystal engineering of supramolecular assemblies. These studies provide insights into how these compounds can be used in various scientific applications, including the development of new materials and understanding molecular interactions (Arora & Pedireddi, 2003).

Anticancer and Antitumoral Activities

The potential of these compounds for anticancer applications has also been explored. One compound, in particular, showed significant antitumor activity and entered clinical trials, demonstrating the potential of such molecules in cancer treatment (Zhou et al., 2008).

properties

IUPAC Name

2-benzylsulfanyl-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N4OS/c21-15(12-22-11-13-5-2-1-3-6-13)20-9-14(10-20)19-16-17-7-4-8-18-16/h1-8,14H,9-12H2,(H,17,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCQCKJLONASWJJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C(=O)CSCC2=CC=CC=C2)NC3=NC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Benzylthio)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone

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